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Compound of Interest

Compound Name: Myristic acid-13C

Cat. No.: B1602432 Get Quote

Essential Safety and Handling Guide for Myristic
Acid-13C
For researchers, scientists, and drug development professionals, the safe handling of chemical

compounds is paramount. This guide provides immediate and essential safety and logistical

information for the use of Myristic acid-13C, a stable, non-radioactive, isotopically labeled

compound. The primary safety considerations are dictated by the chemical properties of

myristic acid itself, as the Carbon-13 isotope does not impart radioactivity.[1] Myristic acid-13C
is classified as causing skin and serious eye irritation, and it may also cause respiratory

irritation.[2]

Personal Protective Equipment (PPE) and Safety
Measures
A comprehensive approach to personal protection is critical when handling Myristic acid-13C
to prevent skin contact, eye exposure, and inhalation of dust particles.
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Protective Equipment Specifications and Recommendations

Eye and Face Protection

Wear safety goggles with side-shields

conforming to EN166 (EU) or NIOSH (US)

approved standards.[3][4][5][6]

Hand Protection

Chemical-resistant, impervious gloves (e.g.,

nitrile rubber, PVC) that are tested according to

EN 374 should be worn.[3][4][5] Gloves must be

inspected before use and should be properly

removed and disposed of to avoid skin contact.

[5]

Skin and Body Protection

Wear impervious clothing, such as a lab coat, to

prevent skin exposure.[2][5] For larger quantities

or in situations with a higher risk of exposure,

fire/flame resistant clothing may be appropriate.

[5] Safety footwear is also recommended.[7]

Respiratory Protection

If dust formation is likely, use a NIOSH-

approved particulate filter respirator (e.g., P1

filter for at least 80% of airborne particles).[3][4]

In well-ventilated areas, respiratory protection

may not be necessary for small quantities.[3][7]

Hazard Identification and First Aid
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Hazard Precautionary Statement First Aid Measures

Skin Irritation H315: Causes skin irritation.[2]

IF ON SKIN: Wash with plenty

of soap and water.[2] Remove

contaminated clothing and

wash it before reuse.[2] If skin

irritation occurs, get medical

advice/attention.[8]

Eye Irritation
H319: Causes serious eye

irritation.[2]

IF IN EYES: Rinse cautiously

with water for several minutes.

[2][9] Remove contact lenses,

if present and easy to do.[2][9]

Continue rinsing.[2][9] If eye

irritation persists, get medical

advice/attention.[9]

Respiratory Irritation
H335: May cause respiratory

irritation.[2]

IF INHALED: Remove person

to fresh air and keep

comfortable for breathing.[2][8]

If you feel unwell, seek medical

advice.[8]

Ingestion
May cause nausea, vomiting,

and diarrhea.[9][10]

IF SWALLOWED: Rinse

mouth.[4][9] Do NOT induce

vomiting.[9] Call a poison

center or doctor if you feel

unwell.[8]

Operational Plan for Safe Handling
A systematic approach to handling Myristic acid-13C from receipt to disposal is crucial for

laboratory safety.

1. Receiving and Storage:

Upon receipt, inspect the container for any damage.
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Store in a tightly closed container in a cool, dry, and well-ventilated place.[5][6] The

recommended storage temperature is often 4°C.[4]

Store away from incompatible materials such as oxidizing agents, bases, and reducing

agents.[10][11]

2. Preparation and Handling:

Work in a well-ventilated area, preferably in a chemical fume hood, especially when handling

powders to minimize dust formation.[1][5]

Avoid breathing dust, fumes, or vapors.[2]

Wash hands thoroughly after handling.[2][6]

Prevent the formation of dust and aerosols.[5] Use appropriate tools to handle the solid

material.

3. In Case of a Spill:

Evacuate unnecessary personnel from the area.[9]

Wear appropriate PPE as outlined above.[2][9]

For solid spills, sweep up the material and place it into a suitable, labeled container for

disposal.[6] Avoid generating dust.[6]

Ventilate the affected area.[4]

Prevent the spill from entering drains or waterways.[4]
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Safe Handling Workflow for Myristic Acid-13C

Receiving and Storage

Handling and Use

Spill Response

Disposal

Receive and Inspect Container

Store in a Cool, Dry, Well-Ventilated Area

If container is intact

Wear Appropriate PPE

Prepare for experiment

Work in a Fume Hood

Weigh and Transfer

Dispose of Contaminated Waste and Unused Material

After use

Evacuate Area

Wear PPE

Contain and Clean Up Spill

Dispose of Waste
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Caption: Workflow for the safe handling of Myristic acid-13C.
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Disposal Plan
Proper disposal of Myristic acid-13C and any contaminated materials is essential to ensure

environmental safety and regulatory compliance.

1. Waste Collection:

Collect excess and expired Myristic acid-13C, as well as contaminated materials (e.g.,

gloves, weighing paper, pipette tips), in a clearly labeled, sealed container for hazardous

waste.

2. Disposal Method:

Dispose of the chemical waste through a licensed hazardous material disposal company.[5]

The product may be burned in a chemical incinerator equipped with an afterburner and

scrubber.[5]

Ensure that all federal, state, and local regulations regarding the disposal of this material are

followed.[5][10]

3. Environmental Precautions:

Do not allow the product to enter drains, surface water, or ground water.[3][4]
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Disposal Plan for Myristic Acid-13C

Waste Collection

Disposal

Environmental Precautions

Collect Unused Material and Contaminated Items

Store in a Labeled, Sealed Hazardous Waste Container

Contact Licensed Hazardous Waste Disposal Company

For disposal

Follow all Federal, State, and Local Regulations

Prevent Entry into Drains and Waterways
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Caption: Step-by-step disposal plan for Myristic acid-13C.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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